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Compound of Interest

Compound Name: N-Allyl-4-chloroaniline

Cat. No.: B079950 Get Quote

This document provides critical safety and logistical information for the handling and disposal of

N-Allyl-4-chloroaniline. Given that a specific Safety Data Sheet (SDS) for N-Allyl-4-
chloroaniline is not readily available, the safety protocols for its parent compound, 4-

chloroaniline, are presented as a primary reference. Researchers, scientists, and drug

development professionals should handle N-Allyl-4-chloroaniline with the same level of

caution as 4-chloroaniline, which is classified as toxic and a suspected carcinogen.

Emergency Contact Information:

CHEMTREC (US): 1-800-424-9300

CHEMTREC (International): +1-703-527-3887

Local Poison Control Center: [Insert Local Number]

Hazard Identification and Classification
N-Allyl-4-chloroaniline is a derivative of 4-chloroaniline and should be treated as having a

similar hazard profile. 4-Chloroaniline is a toxic substance that can be harmful if inhaled,

swallowed, or absorbed through the skin.[1][2][3][4] It is also suspected of causing cancer.[1][2]

[4][5]

Summary of Hazards for 4-Chloroaniline:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 Toxic if swallowed.[1][2][4]

Acute Toxicity, Dermal 3
Toxic in contact with skin.[1][2]

[4]

Acute Toxicity, Inhalation 3 Toxic if inhaled.[1][2][4]

Skin Sensitization 1
May cause an allergic skin

reaction.[1][2][4]

Carcinogenicity 1B May cause cancer.[1][2][4]

Hazardous to the Aquatic

Environment, Acute
1 Very toxic to aquatic life.[2][6]

Hazardous to the Aquatic

Environment, Chronic
1

Very toxic to aquatic life with

long lasting effects.[2][6]

Physical and Chemical Properties of 4-Chloroaniline:

Property Value

Appearance Light brown solid[1]

Melting Point 68 - 72 °C[1]

Boiling Point 232 °C @ 760 mmHg[1]

Vapor Pressure 0.02 mbar @ 20 °C[1]

Solubility Soluble in hot water and organic solvents.[7]

Personal Protective Equipment (PPE)
Due to the hazardous nature of this chemical, stringent adherence to PPE protocols is

mandatory.

Minimum PPE Requirements:
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Body Part Protection Standard

Eyes/Face
Chemical safety goggles or

face shield.

OSHA 29 CFR 1910.133 or EN

166.[1][8]

Skin

Chemical-resistant gloves

(e.g., Tychem® TK or LV), lab

coat, and full-body protective

clothing.

EN 374.[5][8]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.[1]

A self-contained breathing

apparatus (SCBA) may be

necessary in case of dust

cloud production.[8]

EN 149.[1]

Operational Plans: Step-by-Step Guidance
1. Weighing and Transferring:

Preparation: Before handling, ensure the work area is clean and uncluttered. A designated

area within a fume hood is required.

Ventilation: All handling of N-Allyl-4-chloroaniline solid must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Dispensing: Use a spatula or other appropriate tool to carefully transfer the solid from its

container to a tared weigh boat or vessel. Avoid creating dust.

Cleaning: After transfer, decontaminate all equipment that came into contact with the

chemical.

2. Dissolving the Compound:
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Solvent Addition: Slowly add the chosen solvent to the vessel containing the weighed N-
Allyl-4-chloroaniline.

Mixing: Use a magnetic stirrer or gentle agitation to dissolve the solid. If necessary, gentle

heating can be applied, but ensure this is done in a well-ventilated area and away from

ignition sources.

Storage of Solution: Clearly label the container with the chemical name, concentration,

solvent, date, and appropriate hazard warnings.

Experimental Workflow Diagram:

Preparation:
- Don PPE

- Prepare fume hood

Weighing:
- Tare vessel

- Transfer solid carefully

Proceed with caution Dissolution:
- Add solvent

- Stir until dissolved
Experimental Use Waste Disposal

Click to download full resolution via product page

Caption: A streamlined workflow for the safe handling of N-Allyl-4-chloroaniline from

preparation to disposal.

Emergency and Disposal Plans
1. Spill Response:

Evacuation: In case of a significant spill, evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, use a dry clean-up procedure and avoid generating dust.[6]

Collect the spilled material with an absorbent pad or other suitable material and place it in a

sealed container for disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

Reporting: Report all spills to the laboratory supervisor and environmental health and safety

office.
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2. First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water while removing all

contaminated clothing and shoes. Seek

immediate medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Ingestion
Do not induce vomiting. Clean mouth with water

and call a physician immediately.[1]

First Aid Decision Pathway:

Exposure Occurs

Assess Exposure Route

Inhalation:
- Move to fresh air

- Provide oxygen if needed
- Seek immediate medical help

 Inhaled 

Skin Contact:
- Remove contaminated clothing

- Wash with soap and water
- Seek immediate medical help

 Skin 

Eye Contact:
- Flush with water for 15 mins

- Seek immediate medical help

 Eyes 

Ingestion:
- Rinse mouth

- Do not induce vomiting
- Seek immediate medical help

 Swallowed 
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Click to download full resolution via product page

Caption: A decision-making diagram for immediate first aid response to N-Allyl-4-chloroaniline
exposure.

3. Disposal Plan:

Waste Classification: N-Allyl-4-chloroaniline and any materials contaminated with it are

considered hazardous waste. For 4-chloroaniline, the RCRA waste number is P024.[6][9]

Containerization: Collect all waste in a properly labeled, sealed, and compatible container.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company. Adhere to all local, regional, and national regulations.[1][2] Do not dispose of it

down the drain.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079950#personal-protective-equipment-for-handling-
n-allyl-4-chloroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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